Cas no 31299-92-0 (5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole)
31299-92-0 structure
Product Name:5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
CAS No:31299-92-0
MF:C12H12ClNS
MW:237.748380661011
CID:2107300
Update Time:2023-08-03
5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-chloroethyl)-4-methyl-2-phenylThiazole
- 5-(2-chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
- 5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole
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- Inchi: 1S/C12H12ClNS/c1-9-11(7-8-13)15-12(14-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
- InChI Key: CCKKAHCIAYAMBA-UHFFFAOYSA-N
- SMILES: ClCCC1=C(C)N=C(C2C=CC=CC=2)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 194
- Topological Polar Surface Area: 41.1
5-(2-Chloroethyl)-4-methyl-2-phenyl-1,3-thiazole Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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